Cas no 320416-40-8 (6-(thiophen-3-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine)

• Product Name: 6-(thiophen-3-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• CAS No: 320416-40-8
• MDL: MFCD00138735
• CID: 4645577
• Update Time: 2025-06-08

6-(thiophen-3-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 6-(3-THIENYL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-7-AMINE
• 6-(3-THIENYL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-7-YLAMINE
• 6-(thiophen-3-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine

• MDL： MFCD00138735

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 6-(thiophen-3-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine

Comprehensive Overview of 6-(thiophen-3-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine (CAS No. 320416-40-8)

The compound 6-(thiophen-3-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine (CAS No. 320416-40-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This triazolopyrimidine derivative combines a thiophene ring with a triazolo[1,5-a]pyrimidine core, making it a versatile scaffold for drug discovery and material science applications.

Recent studies highlight the growing interest in triazolopyrimidine-based compounds, particularly in the context of kinase inhibition and antimicrobial agents. Researchers are actively exploring how modifications to the 6-(thiophen-3-yl) substituent can influence the compound's binding affinity and selectivity. The presence of the 7-amine group further enhances its potential as a hydrogen bond donor, a critical feature for molecular interactions in biological systems.

From a synthetic chemistry perspective, CAS 320416-40-8 represents an interesting case study in heterocyclic coupling reactions. The thiophene-triazolopyrimidine linkage exemplifies modern strategies for constructing complex molecular architectures. This aligns with current trends in green chemistry, where researchers seek efficient methods to assemble such structures with minimal waste and energy consumption.

The pharmaceutical industry has shown particular interest in this compound class due to its structural similarity to purine bases. This similarity suggests potential applications in nucleic acid targeting therapies, a hot topic in personalized medicine and cancer research. Computational studies of 6-(thiophen-3-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine reveal favorable docking scores against several disease-relevant protein targets, though experimental validation remains ongoing.

Material scientists have also investigated derivatives of CAS 320416-40-8 for their potential in organic electronics. The conjugated system formed by the thiophene and triazolopyrimidine moieties suggests possible applications in organic semiconductors or light-emitting materials. This dual applicability in both life sciences and materials science makes this compound particularly valuable for interdisciplinary research.

Analytical characterization of 6-(thiophen-3-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and provide crucial structural information for structure-activity relationship studies. Recent advancements in analytical chemistry have enabled more precise characterization of such complex heterocycles.

The stability and solubility profile of CAS 320416-40-8 make it suitable for various formulation approaches, a key consideration in drug development. Researchers are particularly interested in how the thiophene ring affects the compound's pharmacokinetic properties, including its metabolic stability and membrane permeability. These factors are critical for assessing its potential as a lead compound in medicinal chemistry programs.

Patent literature reveals increasing activity around triazolopyrimidine derivatives, with 6-(thiophen-3-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine appearing in several recent applications. This reflects the compound's commercial potential and the pharmaceutical industry's recognition of its value as a privileged scaffold. The intellectual property landscape suggests growing competition in this chemical space.

Environmental and toxicological studies of CAS 320416-40-8 are still emerging, reflecting the compound's relatively recent introduction to the research community. Current investigations focus on its biodegradation pathways and ecotoxicological profile, important considerations for sustainable chemical development. These studies align with broader industry trends toward green pharmaceuticals and environmentally benign compounds.

Future research directions for 6-(thiophen-3-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine may include exploration of its structure-activity relationships through systematic derivatization, investigation of its potential in combination therapies, and development of improved synthetic routes. The compound's versatility ensures it will remain an important subject of study across multiple scientific disciplines for years to come.